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Compound of Interest

Compound Name: Solvent black 34

Cat. No.: B599347 Get Quote

An In-depth Technical Guide to Solvent Black 34
This technical guide provides a comprehensive overview of Solvent Black 34, a significant

metal-complex solvent dye. Designed for researchers, scientists, and professionals in drug

development, this document details its alternative names, chemical identifiers, physical and

chemical properties, and common applications.

Nomenclature and Identification
Solvent Black 34 is known by a variety of synonyms and trade names across different

suppliers and regions. Accurate identification is crucial for scientific research and industrial

applications. The primary identifiers for this compound are its CAS Registry Number, Colour

Index number, and EINECS number.

A number of trade names are used for Solvent Black 34, including Zapon Fast Black B,

Permalex Black BG, and Valifast Black 3804.[1][2][3] Additional synonyms include Transparent

Black BG, Oil Black 811, and Black 3804.[4][5][6]

Below is a summary of the key identifiers for Solvent Black 34:
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Identifier Type Identifier

CAS Number 32517-36-5

Colour Index (C.I.) 12195[2][4][7]

EINECS Number 251-079-5[2]

The systematic chemical name for Solvent Black 34 is Chromate(1-), bis[1-[[2-(hydroxy-κO)-4-

nitrophenyl]azo-κN1]-2-naphthalenolato(2-)-κO]-, hydrogen. This name reflects its structure as

a chromium complex of a monoazo dye.

The relationship between these identifiers and names is illustrated in the diagram below.
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Nomenclature and Identifiers for Solvent Black 34

Chemical and Physical Properties
Solvent Black 34 is a monoazo metal-complex dye, which accounts for its excellent solubility

in a wide range of organic solvents and its good compatibility with various resins.[1][8] Its

chemical structure, a chromium complex, imparts high light and heat fastness. There are some
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discrepancies in the reported molecular formula and weight, which is common for complex

dyes and may depend on the specific complex structure. The most frequently cited molecular

formula is C₃₂H₁₈CrN₆O₈·H with a molecular weight of 667.53 g/mol .[6][9] However, a simpler

formula of C₁₆H₁₁N₃O₄ with a molecular weight of 309.28 g/mol is also reported, likely

representing the ligand of the metal complex.[4]

The following table summarizes key quantitative properties of Solvent Black 34.

Property Value

Chemical Family Monoazo Series, Metal Complex[8]

Appearance Bluish Black Powder[5][8]

Molecular Formula C₃₂H₁₈CrN₆O₈·H (for the complex)[6][9]

Molecular Weight 667.53 g/mol (for the complex)[6][9]

Solubility in MEK (20°C) ≥ 300 g/L

Moisture Content ≤ 2.0%

pH Value 6.0 - 8.0

Experimental Protocols
While specific, detailed analytical protocols for Solvent Black 34 are not extensively published

in peer-reviewed literature, a general methodology for its synthesis can be inferred from its

chemical class. Additionally, a standard procedure for its application in ink formulations is

provided below.

General Synthesis of Solvent Black 34
The manufacturing process for Solvent Black 34 involves a multi-step chemical synthesis

typical for azo dyes, followed by complexation with a metal salt.[4]

Step 1: Diazotization of 2-Amino-5-nitrophenol

Prepare a solution of 2-Amino-5-nitrophenol in an acidic medium (e.g., hydrochloric acid and

water).
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Cool the solution to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite (NaNO₂) while maintaining the low temperature to

form the diazonium salt.

Confirm the completion of the reaction using starch-iodide paper.

Step 2: Azo Coupling with Naphthalen-2-ol

Prepare a solution of Naphthalen-2-ol (beta-naphthol) in an alkaline medium (e.g., sodium

hydroxide solution).

Slowly add the previously prepared diazonium salt solution to the Naphthalen-2-ol solution,

maintaining a controlled pH and low temperature.

The azo coupling reaction will proceed, resulting in the formation of the dye molecule.

Step 3: Metal Complexation

Introduce a chromium salt (e.g., chromium acetate or chromium chloride) to the azo dye

solution.

Heat the mixture to facilitate the formation of the chromium complex, where one chromium

atom complexes with two molecules of the monoazo dye.[4]

The final product, Solvent Black 34, is then isolated by filtration, washed, and dried.

The following diagram illustrates the general workflow for the synthesis of Solvent Black 34.
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General Synthesis Workflow for Solvent Black 34

Formulation of a Solvent-Based Ink
Solvent Black 34 is widely used in the formulation of printing inks. A general protocol for

preparing a solvent-based ink is as follows:

Components:

Colorant: Solvent Black 34 (1-10% by weight)

Solvent System: A blend of organic solvents such as ethanol, glycol ethers, or ketones.
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Resin/Binder: A polymer like polyurethane or acrylic (5-25% by weight).

Additives: Surfactants, plasticizers, etc. (<5% by weight).

Procedure:

Dissolve the resin in the chosen solvent system with constant stirring until a homogenous

solution is formed.

Gradually add Solvent Black 34 to the resin solution and continue mixing until the dye is

completely dissolved.

Incorporate any additives into the mixture.

Filter the final ink formulation to eliminate any undissolved particles.

Applications
Due to its excellent solubility and stability, Solvent Black 34 finds application in a variety of

industries. Its primary uses include:

Wood stains and coatings[2]

Printing inks[2]

Coloring of aluminum foil and hot stamping foils[2]

Leather and plastic finishing[1][2]

Baking finishes and stationery inks[2]

Plastic coatings[2]

Safety and Handling
Solvent Black 34 is a chemical substance and should be handled with appropriate safety

precautions. It is advisable to consult the Safety Data Sheet (SDS) provided by the supplier for

detailed information on handling, storage, and disposal. In general, it is recommended to use
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personal protective equipment such as gloves and safety glasses, and to work in a well-

ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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